Cas no 77501-90-7 (Fluoroglycofen-ethyl)

• Product Name: Fluoroglycofen-ethyl
• CAS No: 77501-90-7
• MF: C₁₈H₁₃ClF₃NO₇
• MW: 447.74653506279
• CID: 59902
• PubChem ID: 53672
• Update Time: 2025-10-30

Fluoroglycofen-ethyl Chemical and Physical Properties

Names and Identifiers

• Fluoroglycofen-ethyl
• Fluoroglycofen ethyl ester
• Ethoxy-2-oxoethyl (5-2-chloro-4-(trifluoromethyl)phenoxy)-2-nitrobenzoate
• Ethoxycarbonylmethyl-5-(2-chloro-4-trifluoromethylphenoxy)-2-nitrobenzoate
• (2-ethoxy-2-oxoethyl) 5-[2-chloro-4-(trifluoromethyl)phenoxy]-2-nitrobenzoate
• Benzofluorfen
• 2-ethoxy-2-oxoethyl 5-[2-chloro-4-(trifluoromethyl)phenoxy]-2-nitrobenzoate
• Benzoic acid,5-(2-chloro-4-(trifluoromethyl)phenoxy)-2-nitro-,2-ethoxy-2-oxoethyl ester
• Benzoic acid,5-(2-chloro-4-(trifluoromethyl)phenoxy)-2-nitro-,ester with ethyl glycolate
• ethoxycarbonylmethyl 5-[2-chloro-4-(trifluoromethyl)phenoxy]-2-nitrobenzoate
• ethyl O-[5-(2-chloro-α,α,α-trifluoro-p-tolyloxy)-2-nitrobenzoyl]glycolate
• Fluorog
• RH-0265
• SIMTAR
• NS00001136
• NCGC00255806-01
• Fluoroglycofen ethyl
• Benzoic acid, 5-[2-chloro-4-(trifluoromethyl)phenoxy]-2-nitro-,2-ethoxy-2-oxoethyl ester
• Tox21_301254
• 2-Ethoxy-2-oxoethyl 5-(2-chloro-4-(trifluoromethyl)-phenoxy)-2-nitrobenzoate
• CAS-77501-90-7
• Super blazer
• (2-ethoxy-2-oxidanylidene-ethyl) 5-[2-chloranyl-4-(trifluoromethyl)phenoxy]-2-nitro-benzoate
• ETHYL FLUOROGLYCOFEN
• CHEMBL3185853
• AC-12564
• DTXSID0041983
• SCHEMBL38860
• Fluoroglycofen-ethyl, PESTANAL(R), analytical standard
• UNII-0RCH0H6C4N
• 2-ethoxy-2-oxoethyl 5-(2-chloro-4-
• (trifluoromethyl)phenoxy)-2-nitrobenzoate
• RH 0265
• FT-0626478
• A839118
• BAS 9106 H
• Fluoroglycofen-ethyl [ISO]
• DTXCID8021983
• 77501-90-7
• Benzoic acid, 5-(2-chloro-4-(trifluoromethyl)phenoxy)-2-nitro-, 2-ethoxy-2-oxoethyl ester
• Benzoic acid, 5-(2-chloro-4-(trifluoromethyl)phenoxy)-2-nitro-, ester with ethyl glycolate
• FluoroglycofenEthylEster
• Q15632848
• Compete
• 5-[2-chloro-4-(trifluoromethyl)phenoxy]-2-nitrobenzoic acid (2-ethoxy-2-oxoethyl) ester
• 0RCH0H6C4N
• AKOS015902860
• Benzoic acid, 5-[2-chloro-4-(trifluoromethyl)phenoxy]-2-nitro-, 2-ethoxy-2-oxoethyl ester
• G78430
• DB-056224

• MDL： MFCD01632760
• Inchi： 1S/C18H13ClF3NO7/c1-2-28-16(24)9-29-17(25)12-8-11(4-5-14(12)23(26)27)30-15-6-3-10(7-13(15)19)18(20,21)22/h3-8H,2,9H2,1H3
• InChI Key： IPPAUTOBDWNELX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)C=CC=1OC1=CC=C(C(C(=O)OCC(=O)OCC)=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 447.03300
• Monoisotopic Mass: 447.033264
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP4: 3.6
• Isotope Atom Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 108

Experimental Properties

• Color/Form: Brown solid
• Density: 1.4996 (estimate)
• Melting Point: 65ºC
• Boiling Point: 487.7 °C at 760 mmHg
• Flash Point: 248.8 °C
• PSA: 107.65000
• LogP: 5.30240
• Vapor Pressure: No data available

Fluoroglycofen-ethyl Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22-52/53
• Safety Instruction： S61
• RTECS：DG5643100
• Hazardous Material Identification：
• Risk Phrases：R22
• Storage Condition：Store at 4 ° C, -4 ° C is better

Additional information on Fluoroglycofen-ethyl

Fluoroglycofen-Ethyl: A Comprehensive Overview

Fluoroglycofen-ethyl, also known by its CAS number 77501-90-7, is a compound that has garnered significant attention in various scientific and industrial fields. This compound is widely recognized for its unique properties and applications, making it a subject of extensive research and development. In this article, we will delve into the details of Fluoroglycofen-ethyl, exploring its chemical structure, applications, and the latest advancements in its utilization.

The chemical structure of Fluoroglycofen-ethyl is characterized by a complex arrangement of atoms, which contributes to its distinctive properties. Recent studies have highlighted the importance of understanding this structure to optimize its performance in different environments. Researchers have employed advanced spectroscopic techniques to analyze the molecular composition of Fluoroglycofen-ethyl, revealing insights into its stability and reactivity under varying conditions.

One of the most notable applications of Fluoroglycofen-ethyl is in the field of agriculture. Its ability to enhance crop yield and resistance to environmental stressors has made it a valuable asset in modern farming practices. According to recent findings, the use of Fluoroglycofen-ethyl in agricultural settings has shown promising results in improving soil fertility and plant growth. This has led to increased interest in exploring its potential as a sustainable solution for food security challenges.

In addition to its agricultural applications, Fluoroglycofen-ethyl has also found relevance in the pharmaceutical industry. Its unique chemical properties make it a candidate for drug development, particularly in the synthesis of bioactive compounds. Recent breakthroughs in medicinal chemistry have demonstrated the potential of Fluoroglycofen-ethyl as a precursor for developing novel therapeutic agents. These advancements underscore the importance of continued research into its pharmacological properties.

The environmental impact of Fluoroglycofen-ethyl is another area that has attracted significant attention. As industries increasingly prioritize sustainability, understanding the ecological footprint of this compound is crucial. Studies have been conducted to assess its biodegradability and potential effects on ecosystems. The results indicate that under controlled conditions, Fluoroglycofen-ethyl exhibits favorable biodegradation characteristics, making it a more eco-friendly option compared to traditional alternatives.

The latest research on Fluoroglycofen-ethyl also highlights its potential in advanced materials science. Its ability to form stable complexes with other compounds has opened new avenues for developing high-performance materials. For instance, recent experiments have shown that incorporating Fluoroglycofen-ethyl into polymer formulations can significantly enhance their mechanical properties. This innovation holds promise for applications in aerospace, automotive industries, and other sectors requiring durable materials.

In conclusion, Fluoroglycofen-ethyl, with its CAS number 77501-90-7 strong>, continues to be a focal point in scientific research due to its versatile applications and unique properties. From enhancing agricultural productivity to contributing to pharmaceutical advancements and sustainable material development, this compound demonstrates immense potential across multiple domains. As research progresses, we can expect even more innovative uses of < strong > Fluoroglycofe n - ethyl strong > , further solidifying its role as a key player in modern science and industry.